Cas no 886499-94-1 (3-Methoxy-2,4,6-trifluorobenzoic acid)
886499-94-1 structure
Product Name:3-Methoxy-2,4,6-trifluorobenzoic acid
CAS No:886499-94-1
MF:C8H5F3O3
MW:206.118713140488
MDL:MFCD06660225
CID:69326
PubChem ID:17750796
Update Time:2024-10-26
3-Methoxy-2,4,6-trifluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-2,4,6-trifluorobenzoic acid
- 2,4,6-Trifluoro-3-methoxybenzoic acid
- JRD-1796
- 2,4,6-Trifluoro-3-methoxybenzoic acid (ACI)
- 2,4,6-Trifluoro-3-methoxybenzenecarboxylic acid
- CS-0358960
- JS-4427
- 3-Methoxy-2,4,6-trifluorobenzoicacid
- DTXSID20590695
- E88047
- 886499-94-1
- AKOS015956550
- AC-26277
- MFCD06660225
- SCHEMBL203637
-
- MDL: MFCD06660225
- Inchi: 1S/C8H5F3O3/c1-14-7-4(10)2-3(9)5(6(7)11)8(12)13/h2H,1H3,(H,12,13)
- InChI Key: HBJGDRQQDGUBGN-UHFFFAOYSA-N
- SMILES: O=C(C1C(F)=C(OC)C(F)=CC=1F)O
Computed Properties
- Exact Mass: 206.01900
- Monoisotopic Mass: 206.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- Density: 1.487
- Melting Point: 100-102℃
- Boiling Point: 291°C at 760 mmHg
- PSA: 46.53000
- LogP: 1.81070
3-Methoxy-2,4,6-trifluorobenzoic acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Methoxy-2,4,6-trifluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC302097-1g |
3-Methoxy-2,4,6-trifluorobenzoic acid |
886499-94-1 | 97% | 1g |
£48.00 | 2025-02-21 | |
| Apollo Scientific | PC302097-5g |
3-Methoxy-2,4,6-trifluorobenzoic acid |
886499-94-1 | 97% | 5g |
£186.00 | 2025-02-21 | |
| Matrix Scientific | 116885-1g |
3-Methoxy-2,4,6-trifluorobenzoic acid |
886499-94-1 | 1g |
$112.00 | 2023-09-10 | ||
| Matrix Scientific | 116885-5g |
3-Methoxy-2,4,6-trifluorobenzoic acid |
886499-94-1 | 5g |
$441.00 | 2023-09-10 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26509-1g |
2,4,6-Trifluoro-3-methoxybenzoic acid, 97% |
886499-94-1 | 97% | 1g |
¥2580.00 | 2023-03-14 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26509-250mg |
2,4,6-Trifluoro-3-methoxybenzoic acid, 97% |
886499-94-1 | 97% | 250mg |
¥1006.00 | 2023-03-14 | |
| Aaron | AR003KBK-5g |
3-Methoxy-2,4,6-trifluorobenzoic acid |
886499-94-1 | 95% | 5g |
$281.00 | 2025-02-10 | |
| 1PlusChem | 1P003K38-1g |
3-METHOXY-2,4,6-TRIFLUOROBENZOIC ACID |
886499-94-1 | 1g |
$104.00 | 2024-04-20 | ||
| 1PlusChem | 1P003K38-5g |
3-METHOXY-2,4,6-TRIFLUOROBENZOIC ACID |
886499-94-1 | 5g |
$302.00 | 2024-04-20 | ||
| A2B Chem LLC | AB65204-1g |
3-Methoxy-2,4,6-trifluorobenzoic acid |
886499-94-1 | 1g |
$109.00 | 2024-04-19 |
3-Methoxy-2,4,6-trifluorobenzoic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
886499-94-1 (3-Methoxy-2,4,6-trifluorobenzoic acid) Related Products
- 1033201-71-6(3-Ethoxy-2-fluorobenzoic acid)
- 178974-97-5(2,4-Difluoro-3-methoxybenzoic acid)
- 886498-30-2(2,6-Difluoro-3-methoxybenzoic acid)
- 11281-65-5(3-Methoxy-2,4,5-trifluorobenzoic acid)
- 651734-62-2(3-Ethoxy-2,6-difluorobenzoic Acid)
- 1003709-80-5(2,4-Difluoro-3,5-dimethoxybenzoic acid)
- 38233-47-5(2,3,4-Trifluoro-5-methoxybenzoic acid)
- 651734-59-7(Benzoic acid, 2-fluoro-3,5-dimethoxy-)
- 137654-20-7(2-Fluoro-3-methoxybenzoic acid)
- 651734-56-4(Benzoic acid, 2,6-difluoro-3,5-dimethoxy-)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent